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Compound of Interest

Compound Name: (2-Bromoethyl)cyclohexane

Cat. No.: B041411

Technical Guide: Physical Properties of (2-
Bromoethyl)cyclohexane

This technical guide provides an in-depth overview of the key physical properties of (2-
Bromoethyl)cyclohexane, specifically its boiling point and density. This document is intended
for researchers, scientists, and professionals in the field of drug development who require
accurate physical data and detailed experimental protocols for handling and characterizing this
compound.

Core Physical Properties

(2-Bromoethyl)cyclohexane is a colorless to pale yellow liquid. A summary of its key
guantitative physical properties is presented below.

Data Presentation
Physical Property Value Conditions
Boiling Point 212 °C at 760 mmHg
70-71 °C at 6 mmHg[1][2]
Density 1.215 g/cm3 Not Specified
1.221 g/cm3 Not Specified[1][2]
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Experimental Protocols

Accurate determination of physical properties is crucial for the synthesis, purification, and
application of chemical compounds. The following sections detail the standard experimental
methodologies for determining the boiling point and density of a liquid such as (2-
Bromoethyl)cyclohexane.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3][4] The capillary method is a common and reliable technique for determining the
boiling point of small quantities of liquid.

Apparatus:
e Thiele tube or oil bath[3]

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heating source (e.g., Bunsen burner)

Liquid paraffin or other suitable high-boiling liquid
Procedure:

o Sample Preparation: Fill the small test tube with approximately 2-3 mL of (2-
Bromoethyl)cyclohexane.[5]

o Capillary Insertion: Place the capillary tube, with its sealed end facing upwards, into the test
tube containing the liquid sample.[3]

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread.
The bulb of the thermometer should be level with the bottom of the test tube.
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e Heating: Immerse the assembly into the Thiele tube or oil bath, ensuring that the heating
liquid level is above the level of the sample but below the opening of the test tube.[3]

o Observation: Gently heat the side arm of the Thiele tube.[3] As the temperature rises, a
stream of bubbles will emerge from the open end of the capillary tube.

» Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles
is observed. At this point, remove the heat source. The temperature at which the bubbling
ceases and the liquid begins to enter the capillary tube is the boiling point of the substance.

[3]

o Recording: Record the temperature. It is advisable to repeat the measurement to ensure
accuracy.

Determination of Density (Pycnometer Method)

The density of a substance is its mass per unit volume. A pycnometer, or specific gravity bottle,
is a piece of glassware designed to measure the density of a liquid with high precision.

Apparatus:

e Pycnometer with a ground glass stopper containing a capillary hole
e Analytical balance

 Distilled water (or other reference liquid of known density)

e Thermostatic bath (optional, for high precision)

Procedure:

o Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its stopper.
Weigh the empty pycnometer on an analytical balance and record this mass (mo).[6]

o Mass of Pycnometer with Reference Liquid: Fill the pycnometer with distilled water, ensuring
no air bubbles are trapped. Insert the stopper, allowing excess water to exit through the
capillary. Carefully dry the exterior of the pycnometer and weigh it. Record this mass (ma).
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e Mass of Pycnometer with Sample Liquid: Empty and dry the pycnometer. Fill it with (2-
Bromoethyl)cyclohexane, following the same procedure as with the distilled water. Weigh
the filled pycnometer and record this mass (mz).

o Temperature Control: For highest accuracy, all weighings should be performed at a constant,
known temperature. A thermostatic bath can be used to equilibrate the pycnometer and its

contents.[7]

o Calculation:

[¢]

Mass of water (m_water) = m1 - mo

[e]

Mass of (2-Bromoethyl)cyclohexane (m_sample) = mz2 - mo

o

Volume of the pycnometer (V) = m_water / p_water (where p_water is the known density
of water at the experimental temperature)

o

Density of (2-Bromoethyl)cyclohexane (p_sample) = m_sample / V

Mandatory Visualization

The following diagram illustrates the general workflow for the experimental determination of the
physical properties of (2-Bromoethyl)cyclohexane.
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Experimental Workflow for Physical Property Determination
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Assemble Apparatus (Thiele Tube) Weigh Pycnometer with Reference Liquid
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Heat Sample and Observe Bubbles Weigh Pycnometer with Sample Liquid
v '
Record Temperature at Cessation of Bubbling Calculate Density

Click to download full resolution via product page

Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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